5-benzoyl-2-furoic acid

• IUPAC Name: 5-benzoylfuran-2-carboxylic acid
• InChI: InChI=1S/C12H8O4/c13-11(8-4-2-1-3-5-8)9-6-7-10(16-9)12(14)15/h1-7H,(H,14,15)
• InChI Key: BQGFSTMQCIGZFC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=CC=C(O2)C(=O)O
• Molecular Formula: C12H8O4
• DSSTOX Substance ID: DTXSID10386963
• Molecular Weight: 216.19 g/mol
• CAS RN: 35897-51-9

Description

5-benzoyl-2-furoic acid (BFA) is a chemical compound that belongs to the class of aromatic acids. It is a white crystalline powder with a molecular weight of 198.19 g/mol. BFA is widely used in scientific research due to its unique properties and potential applications.

Mechanism Of Action

5-benzoyl-2-furoic acid acts as an inhibitor of protein tyrosine phosphatases by binding to the active site of the enzyme and preventing its catalytic activity. 5-benzoyl-2-furoic acid also induces the accumulation of intracellular vesicles by disrupting the function of the Golgi apparatus.
Biochemical and Physiological Effects:
5-benzoyl-2-furoic acid has been shown to induce apoptosis in cancer cells and inhibit the growth of tumors in animal models. 5-benzoyl-2-furoic acid has also been shown to modulate the activity of various signaling pathways, including the MAPK/ERK pathway, the PI3K/Akt pathway, and the NF-κB pathway.

Advantages And Limitations For Lab Experiments

One advantage of using 5-benzoyl-2-furoic acid in lab experiments is its ability to selectively inhibit protein tyrosine phosphatases, which are involved in a variety of cellular processes. However, 5-benzoyl-2-furoic acid has also been shown to have non-specific effects on other cellular processes, which can complicate the interpretation of experimental results.

Future Directions

Future research on 5-benzoyl-2-furoic acid could focus on developing more selective inhibitors of protein tyrosine phosphatases, identifying new targets for 5-benzoyl-2-furoic acid, and exploring the potential applications of 5-benzoyl-2-furoic acid in the treatment of various diseases. Additionally, further studies are needed to elucidate the molecular mechanisms underlying the anticancer and anti-inflammatory effects of 5-benzoyl-2-furoic acid.

Scientific Research Applications

5-benzoyl-2-furoic acid has been used in various scientific research applications, including as a fluorescent probe for detecting DNA damage, as an inhibitor of protein tyrosine phosphatases, and as a potential anticancer agent. 5-benzoyl-2-furoic acid has also been used as a molecular probe for studying the intracellular trafficking of proteins and lipids.

Synthesis routes and methods

Procedure details

The crude ester (8) (80 mg, 0.35 mmol) was hydrolysed using Method C, except that MeOH (0.8 mL) and 1 M NaOH (0.8 mL) were used. After the reaction, the solvent was removed under a stream of nitrogen gas, acidified using 1N HCl, extracted with EtOAc, dried (MgSO4), filtered and the solvent concentrated in vacuo to give the crude title compound. Yield: 48 mg; HPLC Purity: >66%; LC tr 0.09 min